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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of key experiments demonstrating the function of

the RNA-binding protein NF110 in circular RNA (circRNA) regulation. It is designed to assist

researchers in replicating these pivotal studies and objectively evaluating the role of NF110 in

comparison to other regulatory proteins. Detailed experimental protocols, quantitative data

summaries, and pathway visualizations are presented to facilitate experimental design and

data interpretation.

Quantitative Data Summary
The following tables summarize the key quantitative findings from seminal studies on NF110
and its isoform NF90 in circRNA biogenesis and interaction. These tables provide a clear

comparison of the effects of NF110 manipulation on circRNA expression and its association

with circRNAs, alongside data for alternative circRNA-regulating proteins.

Table 1: Effect of RNA-Binding Protein Knockdown on circRNA Expression
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Target Protein circRNA Target Cell Line

Fold Change
in circRNA
Expression
(siRNA
Knockdown
vs. Control)

Reference

NF90/NF110 circPOLR2A HeLa
~2.5-fold

decrease
Li et al., 2017

NF90/NF110

Endogenous

circRNAs

(Global)

HeLa

General

decrease

observed in

RNA-seq

Li et al., 2017

QKI
Reporter

circRNA
HEK293T

Significant

decrease
Conn et al., 2015

MBNL1 circMBL HeLa Decrease
Ashwal-Fluss et

al., 2014

ADAR1 (p150)

Endogenous

circRNAs

(Global)

HeLa

General increase

observed in

RNA-seq

Ivanov et al.,

2015

DHX9

Endogenous

circRNAs

(Global)

HeLa

General increase

observed in

RNA-seq

Aktaş et al., 2017

Table 2: RNA Immunoprecipitation (RIP) Enrichment of circRNAs
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Antibody circRNA Target Cell Line
Enrichment
(Fold over IgG
control)

Reference

Anti-

NF90/NF110
circPOLR2A HeLa

~15-fold

enrichment
Li et al., 2017

Anti-

NF90/NF110

Mature circRNAs

(Global)

Cytoplasmic

fraction, HeLa

Significant

enrichment
Li et al., 2017

Anti-QKI

circRNAs with

QKI binding

motifs

HEK293T Enriched Conn et al., 2015

Anti-MBNL1 circMBL Fly heads Enriched
Ashwal-Fluss et

al., 2014

Detailed Experimental Protocols
This section provides detailed methodologies for key experiments used to elucidate the

function of NF110 in circRNA regulation.

siRNA-Mediated Knockdown of NF90/NF110 and
circRNA Quantification
This protocol describes the process of reducing NF90/NF110 expression using small interfering

RNAs (siRNAs) and subsequently quantifying the impact on circRNA levels.

Materials:

HeLa cells

Opti-MEM I Reduced Serum Medium

Lipofectamine RNAiMAX Transfection Reagent

siRNAs targeting NF90/NF110 (and non-targeting control)

TRIzol reagent
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RNase R

Reverse transcription kit

qPCR master mix

Divergent primers specific for the circRNA of interest

Protocol:

Cell Culture and Transfection:

Plate HeLa cells in 6-well plates and grow to 70-80% confluency.

For each well, dilute siRNAs (50 pmol) in 250 µL of Opti-MEM.

In a separate tube, dilute 5 µL of Lipofectamine RNAiMAX in 250 µL of Opti-MEM and

incubate for 5 minutes at room temperature.

Combine the diluted siRNAs and Lipofectamine RNAiMAX, mix gently, and incubate for 20

minutes at room temperature.

Add the siRNA-lipid complex to the cells.

Incubate cells for 48-72 hours at 37°C.

RNA Isolation and RNase R Treatment:

Harvest cells and isolate total RNA using TRIzol reagent according to the manufacturer's

instructions.

Treat 2 µg of total RNA with 1 unit of RNase R at 37°C for 15 minutes to digest linear

RNAs. Inactivate RNase R at 70°C for 10 minutes.

Reverse Transcription and Quantitative PCR (qRT-PCR):

Perform reverse transcription on the RNase R-treated RNA to synthesize cDNA.
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Set up qRT-PCR reactions using a suitable master mix and divergent primers flanking the

back-splice junction of the target circRNA.

Use a housekeeping gene (e.g., GAPDH, amplified with convergent primers from

untreated RNA) for normalization.

Calculate the relative expression of the circRNA using the ΔΔCt method.[1][2][3][4]

RNA Immunoprecipitation (RIP) of NF90/NF110
This protocol details the immunoprecipitation of NF90/NF110 to identify associated circRNAs.

[5][6]

Materials:

HeLa cells

Antibody specific to NF90/NF110

Normal rabbit IgG (as a negative control)

Protein A/G magnetic beads

RIP buffer (containing protease and RNase inhibitors)

Proteinase K

TRIzol reagent

Protocol:

Cell Lysis and Lysate Preparation:

Harvest approximately 1x10^7 HeLa cells and wash with ice-cold PBS.

Lyse cells in RIP buffer on ice.

Centrifuge to pellet cell debris and collect the supernatant containing the protein-RNA

complexes.
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Immunoprecipitation:

Pre-clear the lysate by incubating with protein A/G magnetic beads.

Incubate the pre-cleared lysate with the anti-NF90/NF110 antibody or IgG control

overnight at 4°C with gentle rotation.

Add protein A/G magnetic beads to capture the antibody-protein-RNA complexes.

Wash the beads extensively with RIP buffer to remove non-specific binding.

RNA Elution and Purification:

Elute the complexes from the beads and digest the protein with Proteinase K.

Isolate the co-immunoprecipitated RNA using TRIzol reagent.

Analysis:

Perform reverse transcription and qRT-PCR using divergent primers to quantify the

enrichment of specific circRNAs in the NF90/NF110 RIP sample compared to the IgG

control.

Luciferase Reporter Assay for circRNA Regulation
This assay is used to determine the effect of NF90/NF110 on the expression of a circRNA from

a reporter construct.[7][8][9][10]

Materials:

HEK293T cells

Luciferase reporter plasmid containing a circRNA expression cassette upstream of a

luciferase gene.

Expression plasmid for NF90/NF110 (or an empty vector control).

Renilla luciferase plasmid (for normalization).
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Lipofectamine 3000 Transfection Reagent.

Dual-Luciferase Reporter Assay System.

Protocol:

Co-transfection:

Plate HEK293T cells in a 24-well plate.

Co-transfect the cells with the circRNA luciferase reporter plasmid, the NF90/NF110
expression plasmid (or empty vector), and the Renilla luciferase plasmid using

Lipofectamine 3000.

Cell Lysis and Luciferase Activity Measurement:

After 48 hours of transfection, lyse the cells using the passive lysis buffer provided with the

assay kit.

Measure the firefly and Renilla luciferase activities sequentially in a luminometer according

to the manufacturer's protocol.

Data Analysis:

Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample.

Compare the normalized luciferase activity in cells overexpressing NF90/NF110 to the

empty vector control to determine the effect on circRNA-driven reporter expression.

Visualizations
The following diagrams illustrate the key pathways and experimental workflows described in

this guide.
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Caption: NF110's dual role in circRNA biogenesis and function.
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Caption: Experimental workflow for RNA Immunoprecipitation (RIP).
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Caption: Workflow for the circRNA luciferase reporter assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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